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Abstract

Disperse Red 86 (C.l. 62175; CAS 81-68-5) is an anthraquinone-based dye traditionally
utilized in the textile industry for its vibrant red hue and excellent fastness on synthetic fibers.[1]
[2][3] Beyond its established industrial applications, the unique physicochemical properties of
Disperse Red 86 present a compelling case for its exploration in diverse research fields,
including materials science and biomedical research. This technical guide provides an in-depth
overview of the core properties of Disperse Red 86, summarizing key quantitative data and
detailing experimental protocols to facilitate its investigation for novel research applications.
Potential research avenues as a molecular probe, in non-linear optical materials, and as a
subject for toxicological studies relevant to drug development are discussed.

Physicochemical Properties

Disperse Red 86 is an anthraquinone derivative with the molecular formula C22H1sN20sS.[1]
Its structure imparts a brilliant bluish-pink to peach-pink shade.[4] A summary of its key
physicochemical properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1580897?utm_src=pdf-interest
https://www.benchchem.com/product/b1580897?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-red-86.html
https://cymitquimica.com/cas/81-68-5/
https://www.colorfuldyes.com/disperse-dyes/high-light-fastness-disperse-dyes/disperse-red-86-dyes.html
https://www.benchchem.com/product/b1580897?utm_src=pdf-body
https://www.benchchem.com/product/b1580897?utm_src=pdf-body
https://www.benchchem.com/product/b1580897?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-red-86.html
https://www.benchchem.com/pdf/Performance_evaluation_of_C_I_Disperse_Red_86_in_different_textile_finishing_processes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Cl Name Disperse Red 86 [1]
CI Number 62175 [1]
CAS Number 81-68-5/ 12223-43-7 [1]
Molecular Formula C22H18N205S [1]
Molecular Weight 422.45 g/mol [1]
Chemical Class Anthraquinone [4]
Appearance Pink powder [1]

Table 1: Physicochemical Properties of Disperse Red 86

Potential Research Applications

The inherent properties of Disperse Red 86, such as its fluorescence and chemical structure,
suggest its potential utility in several advanced research applications beyond textile dyeing.

Fluorescent Molecular Probe for Cellular Imaging

Disperse dyes, owing to their fluorescent properties, have potential applications as probes in
biological signaling pathways.[5][6] The lipophilic nature of Disperse Red 86 could facilitate its
passive diffusion across cell membranes, making it a candidate for staining intracellular
compartments.[7] Further research is required to characterize its photophysical properties (e.g.,
guantum vyield, photostability) in biological media and to assess its specificity for cellular
targets.

A logical workflow for evaluating Disperse Red 86 as a potential cellular probe is outlined
below.
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Workflow for Evaluating Disperse Red 86 as a Cellular Probe
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Workflow for evaluating Disperse Red 86 as a cellular probe.

Non-Linear Optical (NLO) Materials

Azo dyes, a class to which some disperse dyes belong, have been investigated for their
second-order non-linear optical (NLO) properties.[8][9] While Disperse Red 86 is an
anthraquinone dye, the presence of donor-acceptor groups in its structure suggests that it may
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also exhibit NLO properties. Research in this area would involve incorporating Disperse Red
86 into a polymer matrix and evaluating the resulting material's NLO response.

Photosensitizer in Photodynamic Therapy (PDT)

Anthraquinone derivatives are known to act as photosensitizers, generating reactive oxygen
species (ROS) upon light irradiation.[10][11][12][13][14][15] This property is the basis of
photodynamic therapy (PDT), a treatment modality for cancer and other diseases. The potential
of Disperse Red 86 as a photosensitizer for PDT warrants investigation. Key studies would
involve measuring its singlet oxygen quantum yield and evaluating its phototoxicity in cancer
cell lines.

The following diagram illustrates a proposed workflow for investigating the potential of
Disperse Red 86 in photodynamic therapy research.
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Investigating Disperse Red 86 for Photodynamic Therapy
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Workflow for investigating Disperse Red 86 in PDT research.

Toxicological Profile for Drug Development Context

For drug development professionals, understanding the toxicological profile of a compound is
paramount. While data specifically for Disperse Red 86 is limited, studies on other
anthraquinone and disperse dyes provide valuable insights into potential hazards.
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Genotoxicity and Cytotoxicity

Genotoxicity data on anthraquinones are limited, but some studies have shown that certain
anthraquinone dyes can be genotoxic.[16][17] For instance, some anthraquinones have been
shown to inhibit topoisomerase Il, a mechanism of action for some anticancer drugs.[18] The
genotoxic potential of Disperse Red 86 should be thoroughly evaluated using a battery of
assays before considering any biomedical application. A summary of toxicological data for
related disperse dyes is presented in Table 2. It is important to note that the toxicity of a specific
dye is highly dependent on its chemical structure.

Dye Assay Result Reference(s)

Micronucleus Assay ] ]
) Increased micronuclei
Disperse Red 1 (Human Lymphocytes [19]

frequency (mutagenic
& HepG2 cells) a Y J )

Testicular cytotoxicity,
) ) abnormal sperm
Disperse Red 1 In vivo mouse study [20][21]
morphology, DNA

damage

Genotoxic (increased
Mouse Lymphoma

Disperse Red 11 mutants and [17]
Assay _ _
micronuclei)
Disperse Red 11 Ames Test Conflicting results [22]
) Acute Oral Toxicity LD50 > 2000 mg/kg
Disperse Red 17 [23]
(Rat) bw

Some are potential
Anthraquinones ] carcinogens and may
Various S ) [18][24]
(general) inhibit topoisomerase

Table 2: Summary of Toxicological Data for Selected Disperse and Anthraguinone Dyes

Experimental Protocols
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Detailed methodologies are crucial for the reproducibility of research. The following are key
experimental protocols relevant to the potential applications of Disperse Red 86.

In Vitro Micronucleus Assay for Genotoxicity Testing

This protocol is adapted from studies on other anthraquinone dyes and can be used to assess
the genotoxic potential of Disperse Red 86.[24]

Objective: To detect damage to chromosomes or the mitotic apparatus.
Materials:

o Mammalian cell line (e.g., L5178Y mouse lymphoma cells, human lymphocytes)
o Disperse Red 86

o Cell culture medium and supplements

» S9 fraction for metabolic activation

e Cytochalasin B

» Fixative (e.g., methanol:acetic acid)

» DNA-specific stain (e.g., Giemsa, DAPI)

e Microscope

Procedure:

o Cell Culture and Treatment: Culture the selected mammalian cells to a suitable density.
Expose the cells to a range of concentrations of Disperse Red 86, both with and without the
S9 mix for metabolic activation. Include appropriate negative and positive controls.

« Addition of Cytochalasin B: Add cytochalasin B to the cell cultures to block cytokinesis, which
results in the accumulation of binucleated cells.

o Cell Harvesting: After an appropriate incubation period, harvest the cells by centrifugation.
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 Fixation and Staining: Fix the cells using a suitable fixative and stain with a DNA-specific
stain.

e Scoring: Under a microscope, score the frequency of micronuclei in a predetermined number
of binucleated cells. A significant, dose-dependent increase in the frequency of
micronucleated cells compared to the negative control indicates a positive genotoxic
response.

High-Temperature Exhaust Dyeing of Polyester (for
Materials Science Applications)

This protocol is relevant for preparing materials for NLO studies or other applications where
Disperse Red 86 is incorporated into a polymer matrix.[4]

Objective: To uniformly dye polyester fabric with Disperse Red 86.

Materials and Equipment:

Scoured and bleached 100% polyester fabric

Disperse Red 86

Dispersing agent (e.g., lignosulfonate-based)

pH buffer (acetic acid/sodium acetate)

High-temperature, high-pressure (HTHP) laboratory dyeing machine

Spectrophotometer for color measurement
Procedure:

o Dyebath Preparation: Prepare the dyebath with a liquor-to-goods ratio of 10:1. Add the
dispersing agent (1 g/L) to the water. Adjust the pH of the dyebath to 4.5-5.5 using the acetic
acid/sodium acetate buffer. Add the predispersed dye (e.g., 1% on weight of fabric) to the
dyebath.
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» Dyeing Process: Immerse the polyester fabric in the dyebath at room temperature. Raise the
temperature to 130°C at a rate of 2°C/minute. Maintain the temperature at 130°C for 60
minutes. Cool the dyebath down to 70°C at a rate of 3°C/minute.

e Rinsing and Clearing: Rinse the dyed fabric with hot and then cold water. Perform a
reduction clearing step by treating the fabric in a bath containing sodium hydrosulfite and
sodium hydroxide to remove surface dye.

e Final Rinse and Drying: Rinse the fabric thoroughly and dry.

Conclusion

Disperse Red 86 is a compound with a well-established role in the textile industry. However, its
chemical structure and fluorescent properties suggest a largely untapped potential for a range
of research applications. This guide has provided a framework for exploring these possibilities,
from its use as a molecular probe in cellular imaging to its incorporation into advanced
materials and its evaluation in the context of drug development. The provided protocols and
workflows are intended to serve as a starting point for researchers to unlock the full scientific
potential of this versatile dye. Further investigation into its photophysical properties, biological
interactions, and toxicological profile is essential for its successful transition into these novel
research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

